Cas no 2228487-99-6 (1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine)

1-(2-Methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine is a specialized organic compound featuring a cyclopropane ring linked to a substituted aromatic moiety. Its structure, incorporating both methoxy and nitro functional groups, imparts unique reactivity and potential utility in synthetic chemistry applications. The presence of the cyclopropane ring enhances steric and electronic properties, making it a valuable intermediate in the development of pharmacologically active molecules or agrochemicals. The nitro group offers opportunities for further functionalization, while the methoxy substituent contributes to stability and solubility. This compound is particularly suited for research in medicinal chemistry and material science, where tailored molecular frameworks are essential.
1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine structure
2228487-99-6 structure
Product Name:1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine
CAS No:2228487-99-6
MF:C12H16N2O3
MW:236.267043113708
CID:6041442
PubChem ID:165967278
Update Time:2025-05-23

1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine
    • 1-[(2-methoxy-4-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
    • EN300-1758957
    • 2228487-99-6
    • Inchi: 1S/C12H16N2O3/c1-13-12(5-6-12)8-9-3-4-10(14(15)16)7-11(9)17-2/h3-4,7,13H,5-6,8H2,1-2H3
    • InChI Key: OZBSJEKGVIKONC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1CC1(CC1)NC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.11609238g/mol
  • Monoisotopic Mass: 236.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.1Ų

1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine Pricemore >>

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Additional information on 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine

Introduction to 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228487-99-6)

1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228487-99-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine is composed of a cyclopropane ring substituted with a methyl group and an amine group, as well as a phenyl ring with methoxy and nitro substituents. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various scientific investigations.

In terms of chemical synthesis, 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine can be prepared through a multi-step process involving the reaction of 2-methoxy-4-nitrobenzaldehyde with cyclopropylmethylamine in the presence of a suitable reducing agent. Recent studies have explored various synthetic routes to optimize yield and purity, highlighting the importance of precise reaction conditions and catalyst selection.

The biological activities of 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

In the context of pharmaceutical development, 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine has been evaluated for its potential therapeutic applications. Preclinical studies have indicated that it may have utility in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant properties suggest potential benefits in managing neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine has also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 1-(2-methoxy-4-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228487-99-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.

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